Cas no 2228169-61-5 (3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid
• CAS No: 2228169-61-5
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 5905984
• PubChem ID: 165832391
• Update Time: 2025-07-01

3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid
• 3-(4-{[(tert-butoxy)carbonyl]amino}phenyl)-2-methoxy-3-methylbutanoic acid
• 2228169-61-5
• EN300-1877729

• Inchi： 1S/C17H25NO5/c1-16(2,3)23-15(21)18-12-9-7-11(8-10-12)17(4,5)13(22-6)14(19)20/h7-10,13H,1-6H3,(H,18,21)(H,19,20)
• InChI Key： FRFAZGNOHFVQHL-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C=CC(=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.17327290g/mol
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid

Introduction to 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228169-61-5)

3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid, identified by its CAS number 2228169-61-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid features a complex arrangement of functional groups, including an amino group protected by a tert-butoxy carbonyl (Boc) moiety, a phenyl ring, a methoxy group, and a branched butanoic acid backbone. This unique configuration contributes to its potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating cellular processes.

In recent years, the demand for innovative pharmaceutical compounds has driven extensive research into molecules like 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid. The Boc-protected amino group is particularly noteworthy, as it provides stability during synthetic procedures while allowing for selective deprotection under specific conditions. This feature is essential in multi-step synthetic routes, where controlled functional group manipulation is required to achieve the desired product.

One of the most compelling aspects of 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid is its potential role in the development of novel therapeutic agents. The phenyl ring and methoxy group contribute to its lipophilicity and binding affinity, which are key factors in drug design. Additionally, the butanoic acid moiety suggests possible interactions with metabolic pathways, making it a candidate for applications in metabolic disorders or inflammatory conditions.

Current research in medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid exemplifies this trend, as its unique structural features offer opportunities for designing molecules with enhanced pharmacological properties. For instance, studies have shown that similar compounds with Boc-protected amino groups exhibit inhibitory effects on certain enzymes involved in cancer progression.

The synthesis of 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid involves a series of well-established organic reactions, including condensation, protection-deprotection strategies, and functional group transformations. Advanced synthetic methodologies have enabled researchers to optimize yield and purity, ensuring that the compound is suitable for preclinical and clinical investigations. The efficiency of these synthetic routes is crucial for large-scale production, which would be necessary for commercialization.

From a biological perspective, 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid has shown promise in preliminary pharmacological assays. Its ability to interact with biological targets suggests potential applications in areas such as immunomodulation or neuroprotection. Furthermore, the presence of multiple functional groups allows for derivatization into analogs with tailored properties, expanding its therapeutic possibilities.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid. These technologies enable researchers to predict binding affinities and metabolic stability with high accuracy, reducing the time and cost associated with experimental testing. As a result, there is growing optimism that molecules with similar structures will soon contribute to the development of new treatments for various diseases.

In conclusion,3-(4-{(tert-butoxy)carbonylamino}phenyl)-2-methoxy-3-methylbutanoic acid (CAS No. 2228169-61-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As scientific understanding continues to evolve,this compoundand its derivatives are likely to play an important role in shaping the future of medicine.